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molecular formula C4H11BO2 B128877 Butylboronic acid CAS No. 4426-47-5

Butylboronic acid

Cat. No. B128877
CAS RN: 4426-47-5
M. Wt: 101.94 g/mol
InChI Key: QPKFVRWIISEVCW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09108948B2

Procedure details

To a solution of 2,2′-azanediyldiethanol (26.12 g, 246 mmol) in DCM (250 ml) and ether (500 mL) was added n-butylboronic acid (25.4 g, 242 mmol) and molecular sieves (3A, 4-6 mesh, 65 g). It was stirred at ambient temperature for 2 hours. The mixture was filtered, and the filtrate was concentrated under reduced pressure. The resulting white solid was recrystallized with DCM/ether to provide white crystals as the title product. NMR (300 MHz, CDCl3): δ 0.47 (t, J=9 Hz, 2H), 0.88 (t, J=6 Hz, 3H), 1.20-1.37 (m, 4H), 2.82 (br, 2H), 3.24 (br, 2H), 3.95 (br, 4H), 4.27 (br, 1H). MS (DCl—NH3) m/z 172 (M+H)+.
Name
2,2′-azanediyldiethanol
Quantity
26.12 g
Type
reactant
Reaction Step One
Name
n-butylboronic acid
Quantity
25.4 g
Type
reactant
Reaction Step One
[Compound]
Name
3A
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
DCM
Quantity
250 mL
Type
solvent
Reaction Step One
Name
ether
Quantity
500 mL
Type
solvent
Reaction Step One
Name
title product

Identifiers

REACTION_CXSMILES
[NH:1]([CH2:5][CH2:6][OH:7])[CH2:2][CH2:3][OH:4].[CH2:8]([B:12](O)O)[CH2:9][CH2:10][CH3:11]>C(Cl)Cl.CCOCC>[CH2:8]([B:12]1[O:7][CH2:6][CH2:5][NH:1][CH2:2][CH2:3][O:4]1)[CH2:9][CH2:10][CH3:11]

Inputs

Step One
Name
2,2′-azanediyldiethanol
Quantity
26.12 g
Type
reactant
Smiles
N(CCO)CCO
Name
n-butylboronic acid
Quantity
25.4 g
Type
reactant
Smiles
C(CCC)B(O)O
[Compound]
Name
3A
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
DCM
Quantity
250 mL
Type
solvent
Smiles
C(Cl)Cl
Name
ether
Quantity
500 mL
Type
solvent
Smiles
CCOCC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
It was stirred at ambient temperature for 2 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The mixture was filtered
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The resulting white solid was recrystallized with DCM/ether

Outcomes

Product
Details
Reaction Time
 2 h
Name
title product
Type
product
Smiles
C(CCC)B1OCCNCCO1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.